N-(3-bromo-4,5-dimethoxybenzyl)-1-methyl-1H-tetrazol-5-amine

• IUPAC Name: N-[(3-bromo-4,5-dimethoxyphenyl)methyl]-1-methyltetrazol-5-amine
• InChI: InChI=1S/C11H14BrN5O2/c1-17-11(14-15-16-17)13-6-7-4-8(12)10(19-3)9(5-7)18-2/h4-5H,6H2,1-3H3,(H,13,14,16)
• InChI Key: VZZIMFZOANFCHE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)NCC2=CC(=C(C(=C2)Br)OC)OC
• Molecular Formula: C11H14BrN5O2
• Molecular Weight: 328.17 g/mol

Description

N-(3-bromo-4,5-dimethoxybenzyl)-1-methyl-1H-tetrazol-5-amine, also known as BDMT, is a tetrazole derivative that has been extensively studied for its potential applications in scientific research. This compound has a unique chemical structure that makes it a promising candidate for use in various research fields.

Mechanism of Action

N-(3-bromo-4,5-dimethoxybenzyl)-1-methyl-1H-tetrazol-5-amine acts as a partial agonist of the 5-HT2A receptor, which is a G protein-coupled receptor that is involved in the regulation of various physiological processes. When this compound binds to the 5-HT2A receptor, it activates a signaling cascade that leads to the modulation of neurotransmitter release and subsequent changes in neuronal activity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including changes in neurotransmitter release, neuronal activity, and gene expression. These effects are thought to be mediated by the activation of the 5-HT2A receptor and subsequent downstream signaling pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-bromo-4,5-dimethoxybenzyl)-1-methyl-1H-tetrazol-5-amine in lab experiments is its unique chemical structure, which makes it a promising candidate for use in various research fields. However, one of the limitations of using this compound is its relatively low potency compared to other 5-HT2A receptor agonists, which may limit its usefulness in certain applications.

Future Directions

There are several future directions for research on N-(3-bromo-4,5-dimethoxybenzyl)-1-methyl-1H-tetrazol-5-amine, including the development of more potent analogs, the investigation of its potential therapeutic applications in various neurological disorders, and the elucidation of its precise mechanism of action at the molecular level. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans before it can be considered for clinical use.

Scientific Research Applications

N-(3-bromo-4,5-dimethoxybenzyl)-1-methyl-1H-tetrazol-5-amine has been studied for its potential applications in various scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been shown to act as a partial agonist of the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. In pharmacology, this compound has been studied for its potential use in the treatment of various neurological disorders, including schizophrenia and depression. In medicinal chemistry, this compound has been used as a starting material for the synthesis of other tetrazole derivatives with potential therapeutic applications.